5-But-3-enylpyrazolo[1,5-d][1,2,4]triazin-4-one

• IUPAC Name: 5-but-3-enylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C9H10N4O/c1-2-3-6-12-9(14)8-4-5-10-13(8)7-11-12/h2,4-5,7H,1,3,6H2
• InChI Key: ZGISSUDAZQDLGJ-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN1C(=O)C2=CC=NN2C=N1
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol

Description

5-But-3-enylpyrazolo[1,5-d][1,2,4]triazin-4-one is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in the field of medicinal chemistry. This compound is known for its unique chemical structure and has been extensively studied for its various biological activities.

Scientific Research Applications

Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities

Novel N-arylpyrazole-containing enaminones were synthesized as intermediates for producing substituted pyridine derivatives, bipyrazoles, pyrazolylisoxazoles, [1,2,4]triazolo[4,3-a]pyrimidines, and pyrazolylcarbonyl[1,2,4]triazolo-[3,4-c][1,2,4]triazines. Some of these compounds exhibited cytotoxic effects against human breast cell line (MCF-7) and liver carcinoma cell line (HEPG2), showing potential for antitumor applications. Additionally, the antimicrobial activity of selected products was evaluated, highlighting their potential in combating microbial infections (S. Riyadh, 2011).

Development of Fused Heterocycles

Research focused on creating novel fused heterocycles incorporating the trifluoromethyl moiety demonstrated the versatility of 5-aminopyrazole and related compounds in synthesizing pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and pyrimido[1,2-a]benzimidazoles derivatives. These compounds, particularly those incorporating a trifluoromethyl group, have potential applications in pharmaceuticals due to their unique structural and electronic properties (M. Shaaban, 2008).

Antiavian Influenza Virus Activity

A new route to the synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives was explored, showing significant antiviral activities against bird flu influenza (H5N1). This study underscores the potential of these compounds in developing antiviral drugs, especially in the face of emerging influenza strains (A. Hebishy, Hagar T. Salama, G. Elgemeie, 2020).